N-(4-acetylphenyl)-1-(2-thienylsulfonyl)pyrrolidine-2-carboxamide
Description
N-(4-acetylphenyl)-1-(2-thienylsulfonyl)pyrrolidine-2-carboxamide, also known as TATD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TATD is a pyrrolidine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Scientific Research Applications
Translational Research in Biomarker Discovery
MLS001236528: has significant applications in translational research, particularly in the discovery and verification of biomarkers. The compound’s unique properties can be leveraged in mass spectrometry to identify proteins and metabolites of clinical interest, aiding in the conversion of basic science discoveries into clinical applications .
Targeted Quantitative Proteomics
The compound is used in targeted quantitative proteomics, where it helps in the quantification of large numbers of putative biomarkers. This is crucial for understanding complex biological pathways and diseases at the molecular level .
Metabolomics Research
In metabolomics, MLS001236528 can be applied to enhance the quantitative accuracy of endogenous metabolites. This aids researchers in understanding metabolic changes and discovering potential therapeutic targets .
Lipidomics Analysis
Lipidomics is another field where MLS001236528 finds its application. It can be used to study lipid profiles in various biological samples, which is essential for uncovering the roles of lipids in health and disease .
Clinical Validation of Biomarkers
The compound plays a role in the clinical validation phase of biomarker research. It supports the verification of biomarkers, which is a critical step in the development of diagnostic and prognostic tools .
High-Throughput Screening
MLS001236528: is instrumental in high-throughput screening processes, enabling the rapid analysis of multiple samples. This is particularly beneficial in drug discovery and pharmacokinetics .
Drug Metabolism and Pharmacokinetics (DMPK) Studies
The compound is used in DMPK studies to analyze the metabolic pathways of pharmaceuticals. This helps in predicting the behavior of drugs in the human body .
Advanced Clinical Research
Finally, MLS001236528 is pivotal in advanced clinical research, where it aids in the study of disease mechanisms. This can lead to the development of personalized therapies and precision medicine .
properties
IUPAC Name |
N-(4-acetylphenyl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S2/c1-12(20)13-6-8-14(9-7-13)18-17(21)15-4-2-10-19(15)25(22,23)16-5-3-11-24-16/h3,5-9,11,15H,2,4,10H2,1H3,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQJCGQBRPHEZCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)-1-(2-thienylsulfonyl)pyrrolidine-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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